Cas no 1385696-32-1 (5-Cyclobutoxypyridine-3-carboxylic acid)

• Product Name: 5-Cyclobutoxypyridine-3-carboxylic acid
• CAS No: 1385696-32-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD22418713
• CID: 5218445
• PubChem ID: 86277269
• Update Time: 2025-06-26

5-Cyclobutoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclobutoxypyridine-3-carboxylic acid

• MDL： MFCD22418713
• Inchi： 1S/C10H11NO3/c12-10(13)7-4-9(6-11-5-7)14-8-2-1-3-8/h4-6,8H,1-3H2,(H,12,13)
• InChI Key： NOABMRYWELEBII-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC2CCC2)C=C1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Cyclobutoxypyridine-3-carboxylic acid

Introduction to 5-Cyclobutoxypyridine-3-carboxylic acid (CAS No. 1385696-32-1) and Its Emerging Applications in Chemical Biology

5-Cyclobutoxypyridine-3-carboxylic acid, identified by the chemical identifier CAS No. 1385696-32-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyridine derivative class, characterized by a nitrogen-containing heterocyclic ring fused with a cyclobutyl moiety, which endows it with distinct chemical reactivity and biological potential. The presence of both the cyclobutyl group and the carboxylic acid functionality at the 3-position of the pyridine ring introduces multiple sites for functionalization, making it a versatile scaffold for drug discovery and molecular research.

The 5-cyclobutoxypyridine-3-carboxylic acid structure has been extensively studied for its ability to interact with biological targets, particularly enzymes and receptors involved in various disease pathways. Recent advancements in computational chemistry and molecular modeling have highlighted its potential as a lead compound in the development of novel therapeutic agents. The cyclobutyl group, known for its rigid conformation, can stabilize binding interactions, while the carboxylic acid moiety allows for further derivatization into esters, amides, or salts, enhancing solubility and bioavailability.

In the realm of medicinal chemistry, 5-cyclobutoxypyridine-3-carboxylic acid has been explored as a key intermediate in synthesizing small-molecule inhibitors targeting metabolic enzymes and signaling pathways. For instance, studies have demonstrated its efficacy in modulating enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory diseases. The pyridine ring’s ability to engage with aromatic pockets in protein targets further enhances its utility as a pharmacophore. Researchers have leveraged this property to design molecules with improved binding affinity and selectivity.

One of the most compelling aspects of 5-cyclobutoxypyridine-3-carboxylic acid is its role in developing next-generation bioactive molecules. The cyclobutyl group’s steric hindrance can prevent off-target interactions, ensuring that compounds derived from this scaffold exhibit high specificity. Additionally, the carboxylic acid functionality serves as a handle for covalent bonding strategies, enabling the creation of probes for biochemical assays and imaging techniques. These attributes make it an invaluable building block for academic and industrial research laboratories alike.

Recent publications have showcased innovative applications of 5-cyclobutoxypyridine-3-carboxylic acid in synthetic organic chemistry. For example, researchers have utilized this compound to develop novel catalytic systems that facilitate cross-coupling reactions under mild conditions. Such methodologies are crucial for constructing complex drug molecules efficiently. Moreover, the compound’s stability under various reaction conditions makes it suitable for multi-step syntheses without significant degradation.

The pharmaceutical industry has also shown interest in 5-cyclobutoxypyridine-3-carboxylic acid due to its potential as a starting material for drug candidates. Preclinical studies have indicated that derivatives of this compound exhibit promising pharmacokinetic profiles, including favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings underscore its significance as a molecular entity with therapeutic relevance. Furthermore, green chemistry principles have been applied to optimize synthetic routes involving 5-cyclobutoxypyridine-3-carboxylic acid, reducing waste generation and improving sustainability.

In conclusion, 5-cyclobutoxypyridine-3-carboxylic acid (CAS No. 1385696-32-1) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structural features enable interactions with biological targets while allowing for extensive chemical modifications. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly pivotal role in advancing both academic investigations and industrial developments within the pharmaceutical sector.